Cas no 57533-87-6 (1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-, potassium salt (1:1))
57533-87-6 structure
Product Name:1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-, potassium salt (1:1)
CAS No:57533-87-6
MF:C7H8KN4O2
MW:219.262321472168
CID:372257
PubChem ID:93705
Update Time:2025-04-19
1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-, potassium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-, potassium salt (1:1)
- 3,7-Dihydro-1,3-dimethyl-1H-purine-2,6-dione, potassium salt
- 1H-purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-, potassium salt (1:1)
- EINECS 260-798-3
- NS00086730
- 57533-87-6
-
- Inchi: 1S/C7H8N4O2.K/c1-10-5-4(8-3-9-5)6(12)11(2)7(10)13;/h3H,1-2H3,(H,8,9);/q;+1
- InChI Key: AYOJGYLLBVGRNI-UHFFFAOYSA-N
- SMILES: [K+].O=C1C2=C(N=CN2)N(C)C(N1C)=O
Computed Properties
- Exact Mass: 219.02800
- Monoisotopic Mass: 219.028432
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 267
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.3
Experimental Properties
- Boiling Point: 454.1°Cat760mmHg
- Flash Point: 228.4°C
- PSA: 72.68000
- LogP: -1.03970
1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-, potassium salt (1:1) Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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